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Cat. No.: S578275

Get Quote

Astragaloside III Stock Solution Preparation & Storage

Based on the search results, the most consistent and detailed information for preparing and storing

Astragaloside III stock solutions is summarized in the table below.

Aspect Specification
Source /
Context

Molecular Weight 784.97 g/mol [1] [2] [3]

Solubility in DMSO 50 mg/mL (63.70 mM) [1]

Recommended Stock
Concentration

10 mM (in DMSO) [1]

Reconstitution Note Solution format "ready for reconstitution"; "Hygroscopic

DMSO has a significant impact on the solubility" (use newly
opened DMSO)

[1]

Stock Solution Storage -80°C for 6 months; -20°C for 1 month (aliquot to prevent
inactivation from freeze-thaw cycles)

[1]
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Aspect Specification
Source /
Context

Lyophilized Powder
Storage

Store desiccated at -20°C; stable for 36 months [2]

Solution for
Experiment

Store at -20°C and use within 1 month [2]

Frequently Asked Questions (FAQs) for Researchers

Q1: What is the best practice for creating a working solution for in vivo studies? The supplier

MedChemExpress provides specific protocols for preparing dosing solutions for animal experiments. The

following method is recommended for a 2.5 mg/mL suspension [1]:

Protocol: 10% DMSO + 90% (20% SBE-β-CD in Saline)
Instructions: Add 100 μL of a 25.0 mg/mL DMSO stock solution to 900 μL of 20% SBE-β-CD in

Saline. Mix evenly. This yields a suspended solution suitable for oral and intraperitoneal injection.

Q2: I am studying its anti-tumor mechanisms. What are the key experimental details? The

experimental workflow for studying the anti-tumor effects of Astragaloside III via NK cell activation can be

summarized as follows:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.adooq.com/astragaloside-iii.html
https://www.adooq.com/astragaloside-iii.html
https://www.medchemexpress.com/Astragaloside-III.html?srsltid=AfmBOooRO3RzDDabrWs7yFpsqgaJ0P4msHsmYn4l5v8-1XhMqHcVcJzA
https://www.smolecule.com/products/s578275?utm_src=pdf-body
https://www.smolecule.com/products/s578275?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Astragaloside_III

NK Cell Activation

 In Vivo/In Vitro

↑ NKG2D Expression ↑ IFN-γ Production ↑ Fas Expression

Enhanced Tumor Killing

Inhibits Tumor Growth Prolongs Survival

In Vivo/In Vitro

Click to download full resolution via product page

In Vitro NK Cell Assay: Treatment with 4-40 nM Astragaloside III significantly increased the

expression of the activating receptor NKG2D and the production of IFN-γ in Natural Killer (NK) cells
[1].

In Vivo Tumor Model: In CT26 colon cancer-bearing mice, intravenous administration of
Astragaloside III at 50 mg/kg every two days for a total of 5 injections significantly inhibited tumor

growth and prolonged survival. Analysis showed increased infiltration of NK cells into tumors and
upregulation of NKG2D, IFN-γ, and Fas expression [1].

Q3: How stable is Astragaloside III in a solution for cell culture work? For cell-based assays, a 10 mM

stock solution in DMSO is standard. The key stability findings from the search results are [1]:

When stored at -20°C, use the stock solution within 1 month.

It is crucial to aliquot the stock solution to avoid repeated freeze-thaw cycles, which can lead to
product inactivation and loss of potency.
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Q4: What is the pharmacokinetic profile of Astragaloside III, which could impact my experimental

design? A study focused on pharmacokinetics concluded that Astragaloside III has low oral bioavailability

[3].

Absolute Oral Bioavailability: Calculated at 4.15 ± 0.67%.

Elimination Half-Life: 2.13 ± 0.11 hours.
Implication for Research: This suggests poor absorption and/or strong metabolism in vivo, which is

a critical factor to consider when designing animal studies, as oral administration may require higher
doses or alternative dosing routes to achieve efficacy.

Troubleshooting Common Experimental Issues

Problem 1: Precipitation occurs when diluting the DMSO stock into aqueous cell culture media.

Solution: Ensure you are using a recommended solvent protocol. For in vitro work, one supplier
suggests a specific co-solvent system: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

When preparing 1 mL of this working solution, add 100 μL of DMSO stock to the PEG300 and Tween-
80 first, mix thoroughly, and then add the saline slowly while vortexing to achieve a clear solution [1].

Problem 2: The observed biological effect in my assay is weaker than expected.

Potential Cause & Investigation:
Check Stock Solution Age: Ensure the stock solution has not been stored for longer than the

recommended 1 month at -20°C [1].
Review Bioavailability: If conducting in vivo studies via oral gavage, the low oral bioavailability

(4.15%) could be a major limiting factor. Consider alternative administration routes, such as
intraperitoneal injection, used in some referenced studies [1].

Confirm Mechanism: For anti-tumor studies, verify that your experimental system (e.g., cell
lines, animal model) is responsive to NK cell-mediated cytotoxicity, which is a primary

mechanism of action for Astragaloside III [1] [3].

Problem 3: I need to separate Astragaloside III from its structural analog, Astragaloside IV, for

analysis.

Solution: A published UPLC-ESI-MS method has successfully separated these two compounds,

which have the same molecular weight and very similar structures. The method uses ultra-
performance liquid chromatography coupled with electrospray ionization-mass spectrometry [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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